Cas no 175136-60-4 (1-3,5-bis(Trifluoromethyl)phenyl-1H-pyrrole)

• Product Name: 1-3,5-bis(Trifluoromethyl)phenyl-1H-pyrrole
• CAS No: 175136-60-4
• MF: C₁₂H₇F₆N
• MW: 279.181103944778
• MDL: MFCD00053048
• CID: 92104
• PubChem ID: 2736181
• Update Time: 2025-04-18

1-3,5-bis(Trifluoromethyl)phenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrrole
• 1-[3,5-DI(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE
• 1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE
• 1-[3,5-Bis(trifluoromethyl)phenyl]pyrrole
• 1-3,5-Bis(Trifluoromethyl)Pheny
• 1-[3,5-Bis(trifluoromethyl)phenyl]pyrrole97%
• 1-[3,5-Bis(trifluoromethyl)phenyl]pyrrole 97%
• 1-3,5-Bis(trifluoromethyl)phenylüpyrrole, 97%
• 1-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrrole97%
• 1-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrrole 97%
• FS-3974
• HMS549I04
• 1H-Pyrrole, 1-[3,5-bis(trifluoromethyl)phenyl]-
• DTXSID00371186
• C12H7F6N
• J-011066
• CCG-243686
• MFCD00053048
• 175136-60-4
• BKSCRBOUGNMEKQ-UHFFFAOYSA-N
• A811756
• DivK1c_001572
• CDS1_000532
• Maybridge1_002820
• SB62109
• AMY25596
• AKOS001476540
• CS-0324179
• FT-0607118
• STK893638
• DB-025581
• BBL020932
• 1-3,5-bis(Trifluoromethyl)phenyl-1H-pyrrole

• MDL： MFCD00053048
• Inchi： 1S/C12H7F6N/c13-11(14,15)8-5-9(12(16,17)18)7-10(6-8)19-3-1-2-4-19/h1-7H
• InChI Key： BKSCRBOUGNMEKQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)N1C=CC=C1)(F)F

Computed Properties

• Exact Mass: 279.04800
• Monoisotopic Mass: 279.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.34
• Melting Point: 43 °C
• Boiling Point: 84 °C
• Flash Point: 98.3°C
• Refractive Index: 1.46
• PSA: 4.93000
• LogP: 4.51490
• Solubility: Not determined

1-3,5-bis(Trifluoromethyl)phenyl-1H-pyrrole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38